Cas no 894952-87-5 (2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-ethylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-ethylphenyl)acetamide
• CAS No: 894952-87-5
• MF: C₂₁H₂₂N₄O₃S₂
• MW: 442.554381847382
• CID: 5448018
• Update Time: 2025-07-28

2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-amino-5-(4-methylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-(2-ethylphenyl)acetamide
• 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-ethylphenyl)acetamide

• Inchi： 1S/C21H22N4O3S2/c1-3-15-6-4-5-7-17(15)24-19(26)13-29-21-23-12-18(20(22)25-21)30(27,28)16-10-8-14(2)9-11-16/h4-12H,3,13H2,1-2H3,(H,24,26)(H2,22,23,25)
• InChI Key： SFEZMMYJLDSLHK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)CSC1=NC=C(S(C2=CC=C(C)C=C2)(=O)=O)C(N)=N1

Additional information on 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-ethylphenyl)acetamide

Comprehensive Overview of 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-ethylphenyl)acetamide (CAS No. 894952-87-5)

The compound 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-ethylphenyl)acetamide (CAS No. 894952-87-5) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a pyrimidine core, a sulfonyl moiety, and an acetamide side chain, which contribute to its diverse reactivity and applications. Researchers are increasingly interested in this compound due to its structural complexity and potential as a building block for drug discovery.

In recent years, the demand for sulfonamide-based compounds like 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-ethylphenyl)acetamide has surged, driven by their role in targeting enzymes and receptors. The pyrimidine scaffold, in particular, is a hotspot in medicinal chemistry due to its prevalence in nucleobases and its ability to modulate biological pathways. This compound’s CAS No. 894952-87-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-ethylphenyl)acetamide is its versatility in synthetic chemistry. The presence of both amino and sulfonyl groups allows for further derivatization, making it a valuable intermediate in the design of novel therapeutics. Recent studies have explored its potential in modulating kinase inhibitors, a class of drugs that has gained attention for their role in treating chronic diseases. This aligns with the broader trend of personalized medicine, where tailored molecular solutions are sought after.

The compound’s CAS No. 894952-87-5 is also associated with advancements in computational chemistry and molecular docking simulations. Researchers leverage these tools to predict the binding affinity of 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-ethylphenyl)acetamide with target proteins, accelerating drug discovery workflows. This approach is particularly relevant in the era of AI-driven drug design, where machine learning models are used to optimize molecular properties.

Another area of interest is the compound’s potential role in green chemistry initiatives. Its synthetic pathways are being refined to reduce waste and improve yield, addressing the growing demand for sustainable synthesis methods. This aligns with global efforts to minimize the environmental impact of chemical manufacturing, a topic frequently searched by professionals in the field.

In summary, 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-ethylphenyl)acetamide (CAS No. 894952-87-5) represents a compelling case study in modern chemical research. Its multifaceted applications—from drug discovery to computational modeling—highlight its importance in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.